Facile synthesis of size-tunable tin arsenide nanocrystals†
Chemical Communications Pub Date: 2018-12-11 DOI: 10.1039/C8CC08101H
Abstract
SnAs nanocrystals (NCs) were synthesized for the first time using a colloidal synthetic strategy. The size of the narrow dispersity NCs is tuned in the range of 3.2–8.0 nm. The structural characterization suggests that the NCs are NaCl type cubic crystal structures and devoid of impurities.
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